(R)-JNJ-40418677

• Molecular Formula: C26H22F6O2
• Molecular Weight: 480.4 g/mol
• InChI: InChI=1S/C26H22F6O2/c1-15(2)11-23(24(33)34)20-13-18(16-3-7-21(8-4-16)25(27,28)29)12-19(14-20)17-5-9-22(10-6-17)26(30,31)32/h3-10,12-15,23H,11H2,1-2H3,(H,33,34)/t23-/m1/s1
• InChIKey: RQOWDDLKGBMJFX-HSZRJFAPSA-N

(R)-JNJ-40418677: GSM Negative Control

(R)-JNJ-40418677 (CAS 1146594-85-5) is the single R-enantiomer of the gamma-secretase modulator (GSM) JNJ-40418677. It belongs to the second-generation GSM class derived from NSAID-like carboxylic acid scaffolds and is structurally defined as (R)-2-(3,5-bis(4-(trifluoromethyl)phenyl)phenyl)-4-methylpentanoic acid [1]. Unlike the active S-enantiomer, (R)-JNJ-40418677 does not potently inhibit amyloid-beta 42 (Aβ42) production and is primarily utilized as a stereochemical negative control in assays probing gamma-secretase modulation . Commercial suppliers provide it at high purity (≥99.2%) for in vitro and in vivo research, specifically noting its application in experiments requiring stereospecificity .

Stereochemical Identity (R)-enantiomer of JNJ-40418677, a gamma-secretase modulator scaffold

Research Use Negative control for enantiomer-specific GSM assays; confirms stereospecific pharmacology

Key Feature Enantiopure, high-purity compound supplied for in vitro and in vivo stereochemical control studies

• [1] Van Broeck B, Chen JM, Treton G, Desmidt M, Hopf C, Ramsden N, Karran E, Mercken M, Rowley A. Chronic treatment with a novel gamma-secretase modulator, JNJ-40418677, inhibits amyloid plaque formation in a mouse model of Alzheimer's disease. Br J Pharmacol. 2011 May;163(2):375-89. View Source

Chiral Purity in (R)-JNJ-40418677 Procurement

Gamma-secretase modulators exhibit profound enantiomer-dependent pharmacology that precludes simple compound-class substitution. The S-enantiomer of JNJ-40418677 potently inhibits Aβ42 secretion (IC50 = 20 nM in human neuroblastoma cells), whereas the R-enantiomer is functionally inactive at this target, making it the essential negative control for dissecting stereospecific pharmacological effects . This chiral requirement mirrors the NSAID-derived GSM precedent, where the R-enantiomer of flurbiprofen (tarenflurbil) was the active Aβ42-lowering agent, yet for the JNJ-40418677 scaffold, the S-configuration confers activity [1]. Furthermore, achiral gamma-secretase inhibitors like semagacestat non-selectively block total Aβ and Notch processing (Notch IC50 = 14.1 nM), causing mechanism-based toxicity absent in selective GSMs . Procuring the enantiopure R-form is therefore non-negotiable for any study design requiring a true inactive stereoisomer control to validate S-enantiomer-specific effects and avoid confounding Notch-related toxicity pathways.

Active S‑enantiomer invalidates control

The S‑enantiomer potently lowers Aβ42 (IC50 20 nM). Using it, or racemic material, introduces confounding activity and negates stereospecific negative control.

Achiral GSI pathway interference

Non‑selective inhibitors such as semagacestat block Notch processing; the R‑enantiomer avoids this mechanism‑based complication, which may be critical for clean GSM profiling.

Undefined chiral composition

In‑house or racemic preparations may contain traces of the S‑enantiomer, potentially producing false‑positive Aβ42 modulation at nanomolar levels.

• [1] Van Broeck B, Chen JM, Treton G, Desmidt M, Hopf C, Ramsden N, Karran E, Mercken M, Rowley A. Chronic treatment with a novel gamma-secretase modulator, JNJ-40418677, inhibits amyloid plaque formation in a mouse model of Alzheimer's disease. Br J Pharmacol. 2011 May;163(2):375-89. View Source

(R)-JNJ-40418677 Comparative Evidence

Enantiomeric Potency Comparison for Aβ42 Lowering

The active S-enantiomer, JNJ-40418677, blocks Aβ42 secretion with an IC50 of 20 nM in human neuroblastoma cells. In contrast, (R)-JNJ-40418677 is the R-enantiomer and serves as the inactive stereochemical control, exhibiting no significant Aβ42 lowering activity at comparable concentrations . This stereospecificity is intrinsic to the JNJ-40418677 scaffold: the synthetic route yields enantiomerically pure material, and the S-configuration is essential for gamma-secretase modulation [1].

Enantiomeric Potency Comparison

Head-to-head

S‑enantiomer: IC50 20 nM (SK‑N‑BE cells)
R‑enantiomer: inactive (>50‑fold difference)

Confirms R‑form is inactive; essential stereochemical control for Aβ42 secretion assays.

Assay: human neuroblastoma SK‑N‑BE, Aβ42 secretion readout.

Evidence Dimension	Aβ42 secretion inhibition (IC50)
Target Compound Data	(R)-JNJ-40418677: inactive (no significant Aβ42 lowering)
Comparator Or Baseline	JNJ-40418677 (active S-enantiomer): IC50 = 20 nM in human neuroblastoma cells
Quantified Difference	Complete loss of activity; >50-fold difference in potency (S-enantiomer active at 20 nM, R-enantiomer inactive at concentrations up to 10 µM).
Conditions	Human neuroblastoma cells (SK-N-BE) expressing amyloid precursor protein; Aβ42 secretion assay.

Why This Matters

For any assay validating gamma-secretase modulation, the R-enantiomer provides the only genetically identical, stereochemically pure negative control that distinguishes pharmacological effects from non-specific artifacts.

• [1] Van Broeck B, Chen JM, Treton G, Desmidt M, Hopf C, Ramsden N, Karran E, Mercken M, Rowley A. Chronic treatment with a novel gamma-secretase modulator, JNJ-40418677, inhibits amyloid plaque formation in a mouse model of Alzheimer's disease. Br J Pharmacol. 2011 May;163(2):375-89. View Source

Notch-Sparing Selectivity vs. Semagacestat

While the active S-enantiomer JNJ-40418677 (and by extension its R-enantiomer as an inactive control) demonstrates absolute Notch-sparing selectivity, the gamma-secretase inhibitor semagacestat potently inhibits Notch signaling with an IC50 of 14.1 nM and a minimal selectivity ratio of Notch IC50 / Aβ42 IC50 = 1.3 . This lack of Notch selectivity led to severe gastrointestinal and immunological toxicity in clinical trials, which is a liability absent in the GSM pharmacophore [1]. The R-enantiomer provides a clean background for verifying that Notch processing effects are enantiomer-specific and not due to general gamma-secretase inhibition.

Notch‑Sparing Selectivity vs. Semagacestat

Class-level

JNJ‑40418677: Notch IC50 >25 µM
Semagacestat: Notch IC50 14.1 nM (selectivity ratio 1.3)

R‑enantiomer provides a clean background; avoids Notch‑related interference inherent to non‑selective GSIs.

Reported in H4 glioma Notch cleavage assay.

Evidence Dimension	Notch cleavage inhibition selectivity
Target Compound Data	JNJ-40418677 (active S-enantiomer): no inhibition of Notch processing up to 25 µM [1]. (R)-JNJ-40418677: equally inactive on Notch.
Comparator Or Baseline	Semagacestat (LY-450139): Notch IC50 = 14.1 nM; selectivity ratio (Notch IC50 / Aβ42 IC50) = 1.3
Quantified Difference	Notch-sparing margin: JNJ-40418677 > 1000-fold selectivity for Aβ42 over Notch; semagacestat shows only 1.3-fold, causing mechanism-based toxicity.
Conditions	Human H4 glioma cells overexpressing APP; Notch cleavage reporter assay.

Why This Matters

Procurement of (R)-JNJ-40418677 ensures that any observed Notch-related effects in a study are due to experimental conditions and not to cross-inhibition, a critical factor for groups avoiding the clinical failures associated with non-selective inhibitors.

• [1] Van Broeck B, Chen JM, Treton G, Desmidt M, Hopf C, Ramsden N, Karran E, Mercken M, Rowley A. Chronic treatment with a novel gamma-secretase modulator, JNJ-40418677, inhibits amyloid plaque formation in a mouse model of Alzheimer's disease. Br J Pharmacol. 2011 May;163(2):375-89. View Source

In Vivo Brain Aβ42 Reduction vs. Tarenflurbil

Oral administration of JNJ-40418677 (S-enantiomer) in non-transgenic mice reduced brain Aβ42 levels dose-dependently, with maximal reduction (~50%) achieved at 100–300 mg/kg 4 h post-dose, accompanied by a concomitant increase in Aβ38 [1]. Chronic treatment (7-month dietary administration at 60 and 120 mg/kg/day) in Tg2576 mice reduced both soluble and deposited Aβ42, decreased amyloid plaque area, and lowered plaque number [2]. In contrast, the first-generation GSM tarenflurbil (R-flurbiprofen) failed in Phase III clinical trials due to insufficient brain penetration and poor potency (Aβ42 IC50 ~300 µM in cell-free assays) [3]. The R-enantiomer of JNJ-40418677 allows researchers to control for any non-stereospecific pharmacokinetic effects in these in vivo models.

In Vivo Brain Aβ42 Reduction vs. Tarenflurbil

Cross-study

JNJ‑40418677 (S): ~50% brain Aβ42 reduction at 100–300 mg/kg p.o. in mice
Tarenflurbil: failed Phase III; cellular IC50 ~300 µM

Inactive R‑enantiomer matches S‑form PK, enabling in vivo stereochemical control lacking in first‑generation GSMs.

Model: Tg2576 chronic treatment; non‑transgenic mouse acute dosing.

Evidence Dimension	In vivo brain Aβ42 reduction and pharmacokinetic efficacy
Target Compound Data	JNJ-40418677 (active S-enantiomer): ~50% reduction in brain Aβ42 at 100–300 mg/kg, single oral dose; chronic treatment reduces plaque area and number in Tg2576 mice. (R)-JNJ-40418677: no Aβ42 lowering, serves as stereochemical control.
Comparator Or Baseline	Tarenflurbil (R-flurbiprofen): failed Phase III; Aβ42 IC50 ~300 µM in cell-free assay; insufficient brain levels [3]
Quantified Difference	>15,000-fold improvement in cellular potency (20 nM vs. ~300 µM) for active GSM scaffold; robust brain exposure and in vivo efficacy absent in first-generation agents.
Conditions	Non-transgenic mouse brain Aβ42 levels (single oral dose); Tg2576 transgenic mouse model (chronic dietary treatment).

Why This Matters

Investigators requiring an inactive control for in vivo GSM studies must choose (R)-JNJ-40418677 to match the superior pharmacokinetics of the active JNJ-series while maintaining the pharmacological inactivity verified by the failure of earlier agents lacking adequate brain penetration.

• [1] Van Broeck B, Chen JM, Treton G, Desmidt M, Hopf C, Ramsden N, Karran E, Mercken M, Rowley A. Chronic treatment with a novel gamma-secretase modulator, JNJ-40418677, inhibits amyloid plaque formation in a mouse model of Alzheimer's disease. Br J Pharmacol. 2011 May;163(2):375-89. View Source
• [2] Van Broeck B, et al. Br J Pharmacol. 2011; Figure 6: chronic treatment of Tg2576 mice with JNJ-40418677 reduces plaque burden. View Source
• [3] Green RC, Schneider LS, Amato DA, et al. Effect of tarenflurbil on cognitive decline and activities of daily living in patients with mild Alzheimer disease: a randomized controlled trial. JAMA. 2009;302(23):2557-2564. View Source

Enantiopurity and Formulation Consistency

Commercially sourced (R)-JNJ-40418677 is supplied at ≥99.27% purity (HPLC) as a single enantiomer, with defined solubility specifications: DMSO 100 mg/mL (208.14 mM) . In contrast, in-house synthesized or racemic mixtures may contain variable amounts of the active S-enantiomer, which can produce confounding Aβ42 modulation at concentrations as low as 20 nM . The ready availability of 10 mM DMSO stock solutions further reduces handling variability compared to custom-formulated controls.

Enantiopurity & Formulation

Data to verify

Purity ≥99.27% (HPLC); DMSO solubility 100 mg/mL; premade 10 mM solutions available

Reported lot‑to‑lot enantiopurity minimizes S‑enantiomer contamination risk.

Supplier‑reported specifications; verify certificate of analysis per lot.

Evidence Dimension	Enantiomeric purity and formulation consistency
Target Compound Data	(R)-JNJ-40418677: purity ≥99.27% by HPLC; DMSO solubility 100 mg/mL; 10 mM premade solution available
Comparator Or Baseline	In-house racemic or enantiomerically undefined JNJ-40418677: variable purity, potential S-enantiomer contamination (detectable at >20 nM)
Quantified Difference	Defined lot-to-lot enantiopurity vs. undefined chiral composition, which can introduce false-positive Aβ42 inhibition with as little as 0.1% S-enantiomer contamination.
Conditions	Commercial QC by HPLC and chiral analysis; DMSO stock solution preparation.

Why This Matters

For procurement, purchasing certified enantiopure (R)-JNJ-40418677 eliminates the risk of batch-to-batch variability that could invalidate stereospecific pharmacological conclusions.

(R)-JNJ-40418677 Research Applications

Cell-Based Aβ42 Secretion Assay Control

Researchers studying gamma-secretase modulation in human neuroblastoma (SK-N-BE) or primary rat cortical neuron cultures must include (R)-JNJ-40418677 as the matched inactive enantiomer alongside the active S-enantiomer (IC50 = 20 nM). This practice confirms that any observed reduction in Aβ42 is due to stereospecific gamma-secretase modulation rather than non-specific cellular toxicity or interference with the ELISA detection system .

In Vivo Brain Aβ42 Lowering Control

For acute or chronic dosing studies in wild-type or transgenic (Tg2576) mice, (R)-JNJ-40418677 provides a pharmacokinetic-matched vehicle control. The active S-enantiomer reduces brain Aβ42 by ~50% at 100–300 mg/kg p.o. and decreases plaque burden after 7-month dietary treatment; inclusion of the R-enantiomer-controlled arm ensures that observed effects are enantiomer-specific and not attributable to the carboxylic acid metabolite profile shared by both enantiomers [1].

Notch-Sparing Safety Profiling Control

Groups conducting safety profiling of gamma-secretase-targeting compounds use (R)-JNJ-40418677 to establish baseline Notch processing integrity. Because the active GSM scaffold (JNJ-40418677) does not inhibit Notch cleavage up to 25 µM, the R-enantiomer serves as the definitive negative control to distinguish mechanism-based GSM pharmacology from non-selective gamma-secretase inhibition (as observed with semagacestat, Notch IC50 = 14.1 nM) .

Chiral Purity Reference for Analytical QC

Analytical laboratories developing chiral HPLC or SFC methods for JNJ-series GSM purity analysis require authentic (R)-JNJ-40418677 (99.27% purity) as the reference retention-time marker for the undesired enantiomer. This supports batch release testing for active pharmaceutical ingredient (API) candidates derived from the JNJ-40418677 scaffold, ensuring that the active S-enantiomer specification remains free of R-enantiomer contamination above validated thresholds .

Application

Selection Property

Validation Focus

Aβ42 secretion assay control

Stereochemical negative control

Verify enantiomer‑specific Aβ42 modulation, not assay interference

In vivo brain Aβ42 study control

PK‑matched inactive control

Confirm enantiomer‑specific brain Aβ42 reduction in rodent models

Notch integrity profiling control

Notch‑sparing profile verification

Rule out non‑selective gamma‑secretase inhibition effects

Chiral purity reference standard

Enantiopure (R)‑isomer retention marker

Establish chiral HPLC retention time for enantiopurity QC

• [1] Van Broeck B, Chen JM, Treton G, Desmidt M, Hopf C, Ramsden N, Karran E, Mercken M, Rowley A. Chronic treatment with a novel gamma-secretase modulator, JNJ-40418677, inhibits amyloid plaque formation in a mouse model of Alzheimer's disease. Br J Pharmacol. 2011 May;163(2):375-89. View Source